N,N-diethyl-N'-[(2-methylphenyl)sulfonyl]benzenecarboximidamide

• IUPAC Name: N,N-diethyl-N'-(2-methylphenyl)sulfonylbenzenecarboximidamide
• InChI: InChI=1S/C18H22N2O2S/c1-4-20(5-2)18(16-12-7-6-8-13-16)19-23(21,22)17-14-10-9-11-15(17)3/h6-14H,4-5H2,1-3H3/b19-18-
• InChI Key: ZUYRCNKBICEXOE-HNENSFHCSA-N
• Canonical SMILES: CCN(CC)C(=NS(=O)(=O)C1=CC=CC=C1C)C2=CC=CC=C2
• Isomeric SMILES: CCN(CC)/C(=N\S(=O)(=O)C1=CC=CC=C1C)/C2=CC=CC=C2
• Molecular Formula: C18H22N2O2S
• Molecular Weight: 330.4 g/mol

Description

“N,N-diethyl-N’-[(2-methylphenyl)sulfonyl]benzenecarboximidamide” is a chemical compound with the linear formula C14H22N2O3S. It has a molecular weight of 298.407 and is part of a collection of rare and unique chemicals provided by Sigma-Aldrich to early discovery researchers.

Synthesis Analysis

The synthesis of a similar compound, 2-(diethylamino)-N-(2-methylphenyl)acetamide nitrate (monomecaine), has been optimized and exhibits a pronounced antiarrhythmic activity. The key precursor to monomecaine, 2-(diethylamino)-N-(2-methylphenyl)acetamide, was previously synthesized by acylation of o-toluidine with chloroacetyl chloride in glacial acetic acid or acetone.

Scientific Research Applications

Organic Synthesis and Drug Development

• Synthesis of Optically Active α-Amino Acid Derivatives : A study demonstrated the preparation of optically active syn-α-amidoalkylphenyl sulfones from chiral aldehydes, which can be used to synthesize important building blocks for biologically active compounds (Foresti et al., 2003).
• Cardiac Electrophysiological Activity : Research on N-substituted imidazolylbenzamides and benzene-sulfonamides revealed their potential as selective class III agents for cardiac electrophysiological activity, comparable to clinically tested compounds (Morgan et al., 1990).

Material Science

• Polyelectrolytes for Fuel Cell Application : A study on sulfonated polyimides, synthesized for fuel cell applications, showed improved water stability and proton conductivity, highlighting their utility in developing efficient fuel cells (Fang et al., 2002).

Pharmacology and Biomedical Applications

• Anti-Helicobacter pylori Agents : Novel structures derived from benzimidazole as anti-H. pylori agents demonstrated potent and selective activities against this gastric pathogen, offering a promising avenue for developing new treatments (Carcanague et al., 2002).
• Antifolates as Antitumor Agents : The synthesis of classical and nonclassical antifolates showed potential as DHFR inhibitors and antitumor agents, demonstrating the critical role of the sulfonamide group in medicinal chemistry (Gangjee et al., 2007).